mGluR Modulator
  • GRN-529
    GRN-529
    • Cat. No.:
    • B607731
    • CAS No.:
    • 1253291-12-1
    • Molecular Formula:
    • C22H15F2N3O2
    • Molecular Weight:
    • 391.4 g/mol
    Description
    an mGluR5 antagonist;  structure in first source
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  • TCN238
    TCN238
    • Cat. No.:
    • B1193080
    • CAS No.:
    • 125404-04-8
    • Molecular Formula:
    • C12H11N3
    • Molecular Weight:
    • 197.24 g/mol
    Description
    TCN 238 is an orally bioavailable positive allosteric modulator of the metabotropic glutamate receptor 4 (mGluR4;  EC50 = 1 µM). It has a greater than 30-fold selectivity for mGluR4 over mGluR5 using human ...
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  • VU0155094
    VU0155094
    • Cat. No.:
    • B1676656
    • CAS No.:
    • Molecular Formula:
    • C24H24N2O4S
    • Molecular Weight:
    • 436.5 g/mol
    Description
    ML397, also known as VU0155094, is a positive allosteric modulator. ML397 showed differential activity at the various group III mGlus. Additionally, both compounds show probe dependence when assessed in the pres...
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  • NCFP
    NCFP
    • Cat. No.:
    • B1677930
    • CAS No.:
    • Molecular Formula:
    • C21H13ClFN3O3
    • Molecular Weight:
    • 409.8 g/mol
    Description
    NCFP is an efficacious mGlu5 PAM. It acts by providing greater mGlu5 subtype selectivity than CPPHA.
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  • VU0080241
    VU0080241
    • Cat. No.:
    • B1683068
    • CAS No.:
    • Molecular Formula:
    • C19H23N5
    • Molecular Weight:
    • 321.4 g/mol
    Description
    VU0080241 is a positive allosteric modulators of the metabotropic glutamate receptor subtype 4 (mGluR4).
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  • mGluR3 modulator-1
    mGluR3 modulator-1
    • Cat. No.:
    • B5518325
    • CAS No.:
    • Molecular Formula:
    • C16H21N3O
    • Molecular Weight:
    • 271.36 g/mol
    Description
    MGluR3 modulator-1 is a useful research compound. Its molecular formula is C16H21N3O and its molecular weight is 271.36 g/mol. The purity is usually 95%.
    The exact mass of the compound 1-ethyl-3-(4-morpholi...
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  • JNJ-40068782
    JNJ-40068782
    • Cat. No.:
    • B10771833
    • CAS No.:
    • Molecular Formula:
    • C21H23N3O
    • Molecular Weight:
    • 333.4 g/mol
    Description
    JNJ-40068782 is a useful research compound. Its molecular formula is C21H23N3O and its molecular weight is 333.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality JNJ-40068782 suitable for man...
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  • mGluR2 modulator 1
    mGluR2 modulator 1
    • Cat. No.:
    • B12412269
    • CAS No.:
    • Molecular Formula:
    • C21H20F3N3O3
    • Molecular Weight:
    • 419.4 g/mol
    Description
    MGluR2 modulator 1 is a useful research compound. Its molecular formula is C21H20F3N3O3 and its molecular weight is 419.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality mGluR2 modulator 1 s...
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  • VU6010572
    VU6010572
    • Cat. No.:
    • B12416760
    • CAS No.:
    • Molecular Formula:
    • C20H18FNO3
    • Molecular Weight:
    • 339.4 g/mol
    Description
    VU6010572 is a useful research compound. Its molecular formula is C20H18FNO3 and its molecular weight is 339.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality VU6010572 suitable for many res...
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  • JNJ-42153605
    JNJ-42153605
    • Cat. No.:
    • B15620964
    • CAS No.:
    • Molecular Formula:
    • C22H23F3N4
    • Molecular Weight:
    • 400.4 g/mol
    Description
    JNJ-42153605 is a useful research compound. Its molecular formula is C22H23F3N4 and its molecular weight is 400.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality JNJ-42153605 suitable for ma...
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